Cas no 2228937-45-7 (2-(2-aminocyclopropyl)-5-chlorophenol)

• Product Name: 2-(2-aminocyclopropyl)-5-chlorophenol
• CAS No: 2228937-45-7
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 5815047
• PubChem ID: 165884517
• Update Time: 2025-08-05

2-(2-aminocyclopropyl)-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminocyclopropyl)-5-chlorophenol
• 2228937-45-7
• EN300-1983515

• Inchi： 1S/C9H10ClNO/c10-5-1-2-6(9(12)3-5)7-4-8(7)11/h1-3,7-8,12H,4,11H2
• InChI Key： XJCTYKHOFQZACR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C1CC1N

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-aminocyclopropyl)-5-chlorophenol

Professional Introduction to Compound with CAS No. 2228937-45-7 and Product Name: 2-(2-aminocyclopropyl)-5-chlorophenol

The compound with the CAS number 2228937-45-7 and the product name 2-(2-aminocyclopropyl)-5-chlorophenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both an aminocyclopropyl group and a chlorophenolic moiety imparts distinct chemical properties that make it a promising candidate for further exploration.

Recent research in the domain of 2-(2-aminocyclopropyl)-5-chlorophenol has highlighted its role as a versatile intermediate in the synthesis of bioactive molecules. The cyclopropylamine side chain, in particular, has been identified as a key structural feature that contributes to the compound's pharmacological activity. Studies have demonstrated that this moiety can interact with biological targets in novel ways, potentially leading to the development of new therapeutic agents. The chlorophenol component, on the other hand, is known for its stability and ability to participate in various chemical reactions, making it an invaluable building block in synthetic chemistry.

In the context of modern drug development, the 2-(2-aminocyclopropyl)-5-chlorophenol compound has been investigated for its potential as a scaffold for small-molecule drugs. Its bifunctional nature allows for modifications at multiple sites, enabling chemists to tailor its properties for specific biological applications. For instance, researchers have explored its utility in designing molecules that exhibit inhibitory effects on enzymes implicated in inflammatory diseases. The combination of electronic and steric effects arising from its structure provides a rich palette for medicinal chemists to manipulate and optimize.

One of the most compelling aspects of this compound is its potential to serve as a precursor for novel antibiotics. The structural motif of 2-(2-aminocyclopropyl)-5-chlorophenol has been shown to mimic natural products that exhibit antimicrobial activity. By leveraging this scaffold, scientists aim to develop compounds that can overcome existing resistance mechanisms faced by current antibiotics. This aligns with the global effort to combat antimicrobial resistance (AMR), a critical challenge in modern healthcare.

The synthesis of 2-(2-aminocyclopropyl)-5-chlorophenol involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of the cyclopropylamine derivative, followed by functionalization at the phenolic position with a chlorine atom. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic methodologies underscore the importance of innovation in accessing complex molecular architectures.

Evaluation of 2-(2-aminocyclopropyl)-5-chlorophenol in preclinical studies has revealed intriguing biological profiles. In vitro assays have shown that it interacts with various protein targets, including those involved in cell signaling pathways relevant to cancer and neurodegenerative diseases. While further research is needed to fully elucidate its mechanism of action, these preliminary findings suggest its promise as a lead compound for drug development programs targeting these conditions.

The pharmaceutical industry has taken notice of compounds like 2-(2-aminocyclopropyl)-5-chlorophenol, recognizing their potential to address unmet medical needs. Companies are investing in research pipelines that incorporate such scaffolds into their drug discovery initiatives. Collaborative efforts between academic institutions and industry players are accelerating the translation of laboratory findings into clinical candidates. This synergy is essential for bringing innovative therapies to patients who need them most.

From a regulatory perspective, ensuring the safety and efficacy of compounds like 2228937-45-7 is paramount before they can enter clinical use. Rigorous testing protocols are employed to assess their toxicity profiles and pharmacokinetic properties. These evaluations provide critical data points that guide decision-making regarding further development or optimization efforts. Compliance with international guidelines ensures that such compounds meet stringent standards before being considered for human use.

The future prospects for 2-(2-aminocyclopropyl)-5-chlorophenol are promising, given its unique structural features and potential therapeutic applications. Ongoing research aims to expand its utility by exploring derivatives that enhance its biological activity or reduce unwanted side effects. Advances in computational chemistry and artificial intelligence are also being leveraged to accelerate virtual screening processes, identifying new analogs with improved properties.

In conclusion,2228937-45-7 and 2-(2-aminocyclopropyl)-5-chlorophenol represent a significant contribution to pharmaceutical chemistry, embodying innovation at the intersection of structure-based design and biological function. Their study not only advances our understanding of molecular interactions but also paves the way for future discoveries that could transform patient care across multiple disease areas.